Cas no 10408-15-8 (6-Hepten-2-one,6-methyl-)

• Product Name: 6-Hepten-2-one,6-methyl-
• CAS No: 10408-15-8
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 141247
• PubChem ID: 151509
• Update Time: 2025-04-19

6-Hepten-2-one,6-methyl- Chemical and Physical Properties

Names and Identifiers

• 6-Hepten-2-one,6-methyl-
• 6-methyl-6-hepten-2-one
• 6-methylhept-6-en-2-one
• 1-Hepten-6-one, 2-methyl-
• AKOS017269845
• DTXSID70146247
• SCHEMBL4402095
• NS00076590
• FT-0699518
• 6-methyl-hept-6-en-2-one
• AMY15319
• 6-Hepten-2-one, 6-methyl-
• 2-methyl-6-oxo-hept-1-ene
• 6-methyl -6-hepten-2-one
• 10408-15-8
• 2-methyl-1-hepten-6-one

• Inchi： 1S/C8H14O/c1-7(2)5-4-6-8(3)9/h1,4-6H2,2-3H3
• InChI Key： FMCHGBFGIKQNCT-UHFFFAOYSA-N
• SMILES： O=C(C)CCCC(=C)C

Computed Properties

• Exact Mass: 126.10452
• Monoisotopic Mass: 126.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.826
• Boiling Point: 169.4°Cat760mmHg
• Flash Point: 49.7°C
• Refractive Index: 1.421
• PSA: 17.07
• LogP: 2.32180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones